Cas no 1984146-29-3 (1-((Benzyloxy)carbonyl)-3-ethyl-4-oxopiperidine-3-carboxylic acid)

• Product Name: 1-((Benzyloxy)carbonyl)-3-ethyl-4-oxopiperidine-3-carboxylic acid
• CAS No: 1984146-29-3
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 4816393
• Update Time: 2025-07-22

1-((Benzyloxy)carbonyl)-3-ethyl-4-oxopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((Benzyloxy)carbonyl)-3-ethyl-4-oxopiperidine-3-carboxylic acid
• W3368

• Inchi： 1S/C16H19NO5/c1-2-16(14(19)20)11-17(9-8-13(16)18)15(21)22-10-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3,(H,19,20)
• InChI Key： UPTYIDNXCOGZAM-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(=O)OCC2C=CC=CC=2)CC1(C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 444
• XLogP3: 2.1
• Topological Polar Surface Area: 83.9

Additional information on 1-((Benzyloxy)carbonyl)-3-ethyl-4-oxopiperidine-3-carboxylic acid

Introduction to 1-((Benzyloxy)carbonyl)-3-ethyl-4-oxopiperidine-3-carboxylic acid (CAS No. 1984146-29-3) in Modern Chemical Biology

The compound 1-((Benzyloxy)carbonyl)-3-ethyl-4-oxopiperidine-3-carboxylic acid, identified by the CAS number 1984146-29-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of a benzyloxy carbonyl group and an ethyl-substituted piperidine ring with an oxo functionality makes it a versatile intermediate in the synthesis of biologically active molecules.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly due to their ability to modulate biological pathways effectively. The piperidine scaffold, a common motif in many pharmacologically relevant compounds, offers a favorable balance of lipophilicity and metabolic stability. The incorporation of an oxo group at the 4-position enhances the electrophilic nature of the molecule, making it an attractive candidate for further derivatization and functionalization.

The benzyloxy carbonyl moiety, often employed as a protecting group in peptide synthesis, adds another layer of utility to this compound. Its stability under various reaction conditions and ease of removal under mild acidic conditions make it an invaluable tool in synthetic organic chemistry. This feature is particularly relevant in the context of peptide-based drug development, where protecting groups play a crucial role in ensuring high yields and purity.

Recent studies have highlighted the importance of bioisosterism in drug design, where structural analogs with similar biological activity but different physicochemical properties are explored. The ethyl substitution at the 3-position of the piperidine ring in 1-((Benzyloxy)carbonyl)-3-ethyl-4-oxopiperidine-3-carboxylic acid contributes to its overall solubility and bioavailability, making it a promising candidate for further investigation. Such modifications are often critical in optimizing pharmacokinetic profiles and improving therapeutic efficacy.

The compound's relevance extends to the field of enzyme inhibition, where piperidine derivatives have been shown to interact with various enzymatic targets. The oxo group at the 4-position can serve as a hydrogen bond acceptor, facilitating interactions with polar residues in enzyme active sites. This capability is particularly valuable in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways and signal transduction.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between this compound and biological targets. Molecular docking studies have revealed that derivatives of 1-((Benzyloxy)carbonyl)-3-ethyl-4-oxopiperidine-3-carboxylic acid can effectively bind to protein pockets, suggesting their potential as scaffolds for drug development. These computational approaches complement experimental efforts by providing rapid screening of analogs with optimized binding affinities.

The synthesis of this compound involves multi-step organic transformations, showcasing the ingenuity of modern synthetic methodologies. Techniques such as nucleophilic substitution reactions, cyclization processes, and protective group strategies are employed to construct the desired framework. The use of advanced catalytic systems has further streamlined these processes, enabling higher yields and reduced environmental impact.

In conclusion, 1-((Benzyloxy)carbonyl)-3-ethyl-4-oxopiperidine-3-carboxylic acid (CAS No. 1984146-29-3) represents a compelling example of how structural innovation can drive progress in chemical biology and pharmaceutical research. Its unique features make it a valuable building block for the synthesis of novel therapeutic agents, while its potential applications in enzyme inhibition and bioisosterism highlight its versatility. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.